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Compound of Interest

Compound Name: IR820-Ptx

Cat. No.: B12378416

This guide provides a comprehensive comparison of the pH and enzyme-sensitive release of
the IR820-Paclitaxel (Ptx) conjugate self-assembled nanovehicles with alternative paclitaxel
delivery systems. The data presented is intended for researchers, scientists, and drug

development professionals to objectively evaluate the performance of this novel drug delivery
platform.

Data Presentation: In Vitro Release of Paclitaxel

The following table summarizes the in vitro release of Paclitaxel (PTX) from IR820-Ptx
nanoparticles under various conditions, compared to other pH and enzyme-sensitive
formulations.
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Cumulati
Delivery . . ve PTX Referenc
Stimulus pH Enzyme Time (h)
System Release e
(%)
IR820-Ptx
Nanoparticl pH 7.4 None 24 ~10 [1]
es
7.4 None 48 ~15 [1]
pH 5.0 None 24 ~24 [1]
5.0 None 48 ~35 [1]
pH + .
5.0 Papain 24 ~61 [1]
Enzyme
5.0 Papain 48 ~75
PLGA
Nanoparticl pH 7.4 None 24 ~31
es
4.0 None 24 ~37
Liposomal
i None 7.4 None 24 ~20
Paclitaxel
Albumin-
bound
) None 7.4 None 24 >90
Paclitaxel
(Nab-P)

Experimental Protocols
Synthesis and Self-Assembly of IR820-Ptx Nanoparticles

a. Synthesis of IR820-Ptx Conjugate: The synthesis of the IR820-Ptx conjugate involves a

multi-step process. Initially, the carboxylic acid derivative of IR820 (IR820-COOH) is activated.

Subsequently, this activated IR820-COOH is reacted with the hydroxyl group of Paclitaxel to

form an ester linkage. The final product is purified to yield the IR820-Ptx conjugate.
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b. Preparation of IR820-Ptx Nanoparticles: The self-assembly of IR820-Ptx nanoparticles is
achieved through a dialysis method. Briefly, a solution of the IR820-Ptx conjugate in an organic
solvent, such as dimethyl sulfoxide (DMSO), is prepared. This solution is then placed in a
dialysis bag with a specific molecular weight cut-off (e.g., MWCO = 1000 Da). The dialysis is
carried out against distilled water for an extended period (e.g., 24 hours) to facilitate the self-
assembly of the amphiphilic conjugate into nanoparticles.

Characterization of IR820-Ptx Nanoparticles

a. Size and Morphology: The size, size distribution, and morphology of the prepared IR820-Ptx
nanoparticles are characterized using Dynamic Light Scattering (DLS) and Transmission
Electron Microscopy (TEM). DLS provides the hydrodynamic diameter and polydispersity index
(PDI) of the nanoparticles in an aqueous solution. TEM is used to visualize the morphology and
confirm the size of the nanopatrticles.

b. Drug Loading Content: The drug loading content of Paclitaxel in the IR820-Ptx nanoparticles
is determined to be approximately 95.7%.

In Vitro pH and Enzyme-Sensitive Release Study

The in vitro release of PTX from the IR820-Ptx nanoparticles is evaluated using a dialysis
method.

a. Procedure: A solution of the IR820-Ptx nanoparticles is placed in a dialysis bag (MWCO =
1000 Da). The dialysis bag is then immersed in different release media at 37°C with gentle
shaking. The release media are phosphate-buffered saline (PBS) at pH 7.4 (simulating normal
physiological conditions) and pH 5.0 (simulating the acidic tumor microenvironment). To assess
enzyme sensitivity, an enzyme such as papain (as a model for cathepsin B, which is
overexpressed in some tumors) is added to the pH 5.0 release medium.

b. Sample Analysis: At predetermined time intervals, aliquots of the release medium are
withdrawn and analyzed by High-Performance Liquid Chromatography (HPLC) to determine
the concentration of released PTX. The cumulative release of PTX is then calculated as a
percentage of the total drug loaded in the nanoparticles.

Mandatory Visualization
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Caption: Experimental workflow for IR820-Ptx nanoparticle synthesis, characterization, and

release validation.
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Caption: pH and enzyme-triggered release mechanism of Paclitaxel from IR820-Ptx
nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12378416#validating-the-ph-and-enzyme-sensitive-
release-of-ir820-ptx]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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